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Compound of Interest

Compound Name: Pegamine

Cat. No.: B1496493

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of pegamine (CAS:
31431-93-3), a quinazoline alkaloid found in plants such as Peganum harmala and Peganum
nigellastrum. This document compiles available solubility data, outlines a general experimental
protocol for solubility determination, and explores the potential biological implications of a
pegamine-containing nanoparticle.

Pegamine: Compound Profile

» IUPAC Name: 2-(3-hydroxypropyl)-3H-quinazolin-4-one
e Molecular Formula: C11H12N20:2

e Molecular Weight: 204.23 g/mol

o CAS Number: 31431-93-3

Solubility of Pegamine

The solubility of a compound is a critical physicochemical property that influences its suitability
for various research and development applications, including in vitro biological assays and
formulation development.

Quantitative and Qualitative Solubility Data
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Available data on the solubility of pegamine in various solvents is summarized in the table

below.
Quantitative Qualitative
Solvent . o Notes
Solubility Solubility
) ) Sonication is
Dimethyl Sulfoxide 6.25 mg/mL (30.6 ]
Soluble recommended to aid
(DMSO) mM)[1] _ _
dissolution[1].
Chloroform Data not available Soluble[2] -
Dichloromethane Data not available Soluble[2] -
Ethyl Acetate Data not available Soluble[2][3] -
Acetone Data not available Soluble[2] -
Alkaloidal bases are
Alcohol Data not available Soluble generally soluble in

alcohol[4].

Note: The qualitative solubility information is based on general statements from suppliers and
literature on alkaloids. Experimental verification is recommended.

Experimental Protocol for Solubility Determination

While a specific, detailed experimental protocol for determining the solubility of pegamine was
not found in the reviewed literature, a general gravimetric method is commonly employed for
quinazoline derivatives and other small molecules. This method can be adapted for pegamine.

Principle

The gravimetric method involves preparing a saturated solution of the compound in a specific
solvent at a given temperature. A known volume of the saturated solution is then evaporated to
dryness, and the mass of the remaining solute is determined.

Materials and Equipment

 Pegamine
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» Selected solvents (e.g., DMSO, Chloroform, Dichloromethane, Ethyl Acetate, Acetone)
e Analytical balance

o Thermostatic shaker or water bath

e Volumetric flasks

o Pipettes

e Evaporating dish or pre-weighed vials

» Vortex mixer

o Centrifuge

» Drying oven or vacuum desiccator

General Procedure

o Preparation of Saturated Solution:

o Add an excess amount of pegamine to a known volume of the selected solvent in a
sealed container.

o Agitate the mixture using a thermostatic shaker at a constant temperature until equilibrium
is reached (typically 24-72 hours). The presence of undissolved solid is necessary to
ensure saturation.

e Separation of Undissolved Solute:
o Centrifuge the saturated solution to pellet the undissolved solid.

o Carefully transfer a precise volume of the clear supernatant to a pre-weighed evaporating
dish or vial.

e Solvent Evaporation:
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o Evaporate the solvent from the dish/vial. This can be done at room temperature, in a
drying oven at a temperature below the compound's decomposition point, or under
vacuum.

e Mass Determination and Calculation:

o Once the solvent is completely removed, weigh the dish/vial containing the dried
pegamine.

o The mass of the dissolved pegamine is the final weight minus the initial weight of the
empty dish/vial.

o Calculate the solubility in mg/mL or other desired units.

A general workflow for this experimental protocol is visualized below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1496493?utm_src=pdf-custom-synthesis
https://www.targetmol.com/compound/pegamine
https://www.chemfaces.com/natural/Pegamine-CFN91483.html
https://www.cibtech.org/J-CHEMICAL-SCIENCES/PUBLICATIONS/2016/VOL-6-NO-1/03-JCS-003-KAJAL-SOLUBILITY.pdf
https://faculty.uobasrah.edu.iq/uploads/1702919614.pptx
https://www.benchchem.com/product/b1496493#pegamine-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/product/b1496493#pegamine-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/product/b1496493#pegamine-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/product/b1496493#pegamine-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1496493?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1496493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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